Cas no 3816-66-8 (3-Hydroxy-4-methylbenzonitrile)

• Product Name: 3-Hydroxy-4-methylbenzonitrile
• CAS No: 3816-66-8
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD08361769
• CID: 296584
• PubChem ID: 17750920
• Update Time: 2025-11-03

3-Hydroxy-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methylbenzonitrile
• Benzonitrile, 3-hydroxy-4-methyl-
• 3-Hydroxy-4-methylbenzonitril
• 3-Hydroxy-4-methyl-benzonitrile
• 4-cyanocresol
• 5-CYANO-2-METHYLPHENOL
• 5-Cyan-o-kresol
• BEN162
• Benzonitrile,3-hydroxy-4-methyl
• 4-Cyano-2-hydroxytoluene
• 3,4-Cresotonitrile
• PubChem19802
• 5-Cyan-2-methylphenol
• 4-methyl-3-hydroxybenzonitrile
• UXNPMDKLHYMKBZ-UHFFFAOYSA-N
• CL9002
• MB06106
• RP20052
• EN001617
• SY030296
• AM808203
• S687
• AB0018732
• ST24028546
• 4CH-
• MFCD08361769
• SCHEMBL68647
• J-512637
• CS-W018936
• EN300-96212
• AKOS006291613
• GS-4136
• Z1198177234
• FT-0748152
• DTXSID20590771
• 3816-66-8
• A873915

• MDL： MFCD08361769
• Inchi： 1S/C8H7NO/c1-6-2-3-7(5-9)4-8(6)10/h2-4,10H,1H3
• InChI Key： UXNPMDKLHYMKBZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1C

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125 ºC
• Boiling Point: 276.9±28.0 ºC (760 Torr),
• Flash Point: 121.2±24.0 ºC,
• Refractive Index: 1.575
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.57228

3-Hydroxy-4-methylbenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Hydroxy-4-methylbenzonitrile

3-Hydroxy-4-Methylbenzonitrile: A Comprehensive Overview

3-Hydroxy-4-Methylbenzonitrile, also known by its CAS number 3816-66-8, is a chemical compound that has garnered significant attention in recent years due to its versatile properties and potential applications. This compound, which belongs to the class of aromatic nitriles, is characterized by its unique structure featuring a hydroxyl group at the 3-position and a methyl group at the 4-position on the benzene ring. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable molecule in various fields.

The synthesis of 3-Hydroxy-4-Methylbenzonitrile has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, studies have demonstrated the use of transition metal catalysts to facilitate the coupling reactions necessary for its formation. These developments not only enhance the yield but also reduce the environmental footprint associated with its production.

In terms of physical properties, 3-Hydroxy-4-Methylbenzonitrile exhibits a melting point of approximately 150°C and a boiling point around 250°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been a focus of recent research, with findings indicating that it remains stable under normal storage conditions but may degrade under extreme thermal or oxidative stress.

The applications of 3-Hydroxy-4-Methylbenzonitrile span across multiple industries. In the pharmaceutical sector, it has been explored as a potential lead compound for drug development due to its ability to interact with various biological targets. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, suggesting promising therapeutic potential. Additionally, in the field of materials science, this compound has been investigated for its use in synthesizing advanced polymers and composites. Its ability to act as a building block for more complex structures has opened new avenues for material innovation.

In the realm of environmental science, 3-Hydroxy-4-Methylbenzonitrile has shown promise as a component in remediation technologies. Researchers have found that it can be utilized in processes aimed at breaking down organic pollutants in contaminated soil and water. This application aligns with the growing need for sustainable solutions to address environmental challenges.

The safety profile of 3-Hydroxy-4-Methylbenzonitrile is another critical aspect that has been thoroughly examined. While it is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken during synthesis and use to minimize exposure risks. Occupational health guidelines recommend using protective equipment when working with this compound to ensure worker safety.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 3-Hydroxy-4-Methylbenzonitrile. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as drug delivery systems and advanced materials development. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping future technological advancements.